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The water solubility of Octyl Decanoate itself is extremely low. The quantitative data and general trends for

esters are summarized in the table below.

Ester Name
Formula / Chain
Length

Water Solubility Source

Octyl Decanoate C18H36O2 / C8
alcohol, C10 acid

0.00371 mg/L at 25°C [1]

Octyl Decanoate C18H36O2 / C8
alcohol, C10 acid

Not specified, but "low" [2]

Small Esters (e.g.,
Ethyl Propanoate)

~3-5 carbon atoms Decreases significantly with increasing
chain length (e.g., from 8.7 g/100 g to 1.7

g/100 g)

[3] [4]

The fundamental relationship between an ester's structure and its solubility is well-established:

General Trend: The solubility of esters in water decreases as the total number of carbon atoms in
the molecule increases [3] [4] [5]. Small esters with 3-5 carbon atoms are somewhat soluble, but

solubility falls rapidly with chain length.
Intermolecular Forces: Esters cannot form hydrogen bonds with each other but can accept
hydrogen bonds from water molecules using the lone pairs on their carbonyl oxygen atoms [3] [4]
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[6]. This allows for some solubility in water for smaller esters.

Energetic Penalty: As the hydrocarbon chain lengthens (as in Octyl Decanoate), the non-polar part
disrupts the strong hydrogen-bonding network of water without forming sufficient new attractions. This

makes the dissolution process energetically unfavorable, leading to very low solubility [3].

Experimental Protocols for Determining Solubility

While the search results do not provide a detailed step-by-step protocol for the specific data cited, they refer

to established methods for evaluating surfactant and ester solubility which are applicable here.

Determination of Krafft Temperature (Tk): This is a key parameter for surfactants. Tk is the
temperature above which the solubility of a surfactant increases sharply, allowing for the formation of

micelles. Below Tk, the surfactant exists in a hydrated solid form coexisting with monomers at their
solubility limit [7].

Methodology: The transparency of surfactant solutions is visually observed at different
temperatures. The Krafft temperature is defined as the temperature at which the solution
becomes clear, indicating the dissolution of hydrated crystals and the onset of micellization [7].

Standard Solubility Measurement: For a compound like Octyl Decanoate, a common method

involves:
Adding the ester to water in a sealed vessel.

Agitating the mixture at a constant temperature (e.g., 25°C) for a sufficient time to reach
equilibrium.

Separating the aqueous phase and analyzing the concentration of the dissolved ester using a
suitable analytical technique (e.g., HPLC, as mentioned in [8], or Gravimetric Analysis).

Understanding Ester Solubility Relationships

The diagram below illustrates the logical relationship between an ester's molecular structure and its solubility

in water, which explains why octyl decanoate has very low solubility.
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Ester Molecular Structure

Key Structural Factor
Total Carbon Chain Length

Intermolecular Force Profile
Can accept H-bonds from water
but has strong dispersion forces

Primary Effect
Larger Hydrophobic Region

Energetics of Dissolution
More H-bonds in water must be broken

Not sufficiently compensated

Imbalance

Observed Physical Property
Low Water Solubility
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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